Cas no 940927-35-5 (2,5-dichloro-N-methylpyrimidin-4-amine)

2,5-dichloro-N-methylpyrimidin-4-amine structure

940927-35-5 structure

Product Name:2,5-dichloro-N-methylpyrimidin-4-amine

CAS No:940927-35-5

MF:C₅H₅Cl₂N₃

MW:178.019298315048

MDL:MFCD22056164

CID:2112442

PubChem ID:18981247

Update Time:2024-10-25

2,5-dichloro-N-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 2,5-dichloro-N-methyl-4-Pyrimidinamine
- 2,5-dichloro-N-methylpyrimidin-4-amine
- 2,5-Dichloro-N-methyl-4-pyrimidinamine (ACI)
- 940927-35-5
- DTXSID20597083
- DA-27214
- EN300-1588402
- SB56074
- CS-0112719
- AKOS018190160
- MFCD22056164
- SWKLMNGSJGGHTG-UHFFFAOYSA-N
- SCHEMBL4535369
- MDL： MFCD22056164
- Inchi： 1S/C5H5Cl2N3/c1-8-4-3(6)2-9-5(7)10-4/h2H,1H3,(H,8,9,10)
- InChI Key： SWKLMNGSJGGHTG-UHFFFAOYSA-N
- SMILES： ClC1N=C(NC)C(Cl)=CN=1

Computed Properties

Exact Mass: 176.9860526g/mol
Monoisotopic Mass: 176.9860526g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 111
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 37.8Å²

Experimental Properties

Color/Form: No date available
Density: No date available
Melting Point: No date available
Boiling Point: No date available
Flash Point: No date available
Vapor Pressure: No date available

2,5-dichloro-N-methylpyrimidin-4-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,5-dichloro-N-methylpyrimidin-4-amine Pricemore >>

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2,5-dichloro-N-methylpyrimidin-4-amine Production Method

Production Method 1

5750-76-5

940927-35-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 0 °C; 6 h, rt

Reference

: Brain Penetrant LRRK2 Inhibitor

Choi, Hwan Geun; Zhang, Jinwei; Deng, Xianming; Hatcher, John M.; Patricelli, Matthew P.; et al, ACS Medicinal Chemistry Letters, 2012, 3(8), 658-662

Production Method 2

5750-76-5

940927-35-5

Reaction Conditions

1.1 Solvents: Methanol ; 0 °C; 0 °C → rt; overnight, rt

Reference

: (Pyrazolylamino)pyrimidine derivatives as LRRK2 modulators and their preparation and use in the treatment of Parkinson's disease

, World Intellectual Property Organization, , ,

Production Method 3

5750-76-5

940927-35-5

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; rt; overnight, rt

Reference

: JAK/HDAC double-target inhibitor containing 4-aminopyrazole structure, its preparing method and application

, China, , ,

Production Method 4

5750-76-5

940927-35-5

Reaction Conditions

1.1 Solvents: Ethanol , Methanol ; heated; 30 min, rt

Reference

: Preparation of aminopyrimidine derivatives for use kinase LRRK2 modulators

, World Intellectual Property Organization, , ,

Production Method 5

5750-76-5

940927-35-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; overnight, rt

Reference

: Synthesis of [11C]HG-10-102-01 as a new potential PET agent for imaging of LRRK2 enzyme in Parkinson's disease

Wang, Min; Gao, Mingzhang; Xu, Zhidong; Zheng, Qi-Huang, Bioorganic & Medicinal Chemistry Letters, 2017, 27(6), 1351-1355

Production Method 6

5750-76-5

940927-35-5

Reaction Conditions

1.1 Solvents: Ethanol ; 0 °C; 3 h, 0 °C

Reference

: Discovery of Novel Janus Kinase (JAK) and Histone Deacetylase (HDAC) Dual Inhibitors for the Treatment of Hematological Malignancies

Liang, Xuewu; Zang, Jie; Li, Xiaoyang ; Tang, Shuai; Huang, Min; et al, Journal of Medicinal Chemistry, 2019, 62(8), 3898-3923

Production Method 7

5750-76-5

940927-35-5

Reaction Conditions

1.1 Solvents: Methanol ; 0 °C; 0 °C → rt; overnight, rt

Reference

: Preparation of pyrazolylaminopyrimidine derivatives for use as LRRK2 modulators

, World Intellectual Property Organization, , ,

Production Method 8

5750-76-5

940927-35-5

Reaction Conditions

1.1 Solvents: Ethanol , Methanol ; 30 min, rt

Reference

: Preparation of aminopyrimidine derivatives for use as kinase LRRK2 modulators

, World Intellectual Property Organization, , ,

Production Method 9

5750-76-5

940927-35-5

Reaction Conditions

1.1 Solvents: Ethanol , Methanol ; 30 min, rt

Reference

: Preparation of phenylaminopyrimidine derivatives for use kinase LRRK2 modulators

, World Intellectual Property Organization, , ,

Production Method 10

5750-76-5

940927-35-5

Reaction Conditions

1.1 Solvents: Methanol ; rt

Reference

: Discovery of Selective LRRK2 Inhibitors Guided by Computational Analysis and Molecular Modeling

Chen, Huifen; Chan, Bryan K.; Drummond, Jason; Estrada, Anthony A.; Gunzner-Toste, Janet; et al, Journal of Medicinal Chemistry, 2012, 55(11), 5536-5545

Production Method 11

5750-76-5

940927-35-5

Reaction Conditions

1.1 Solvents: Ethanol , Methanol ; heated; 30 min, rt

Reference

: Aminopyrimidine derivatives as LRRK2 modulators and their preparation and use for the treatment of Parkinson's disease

, World Intellectual Property Organization, , ,

Production Method 12

940927-35-5

Reaction Conditions

Reference

: Preparation of heterocycles as reversible lysine covalent modifiers of EGFR and uses thereof

, World Intellectual Property Organization, , ,

2,5-dichloro-N-methylpyrimidin-4-amine Raw materials

2,4,5-Trichloropyrimidine

2,5-dichloro-N-methylpyrimidin-4-amine Preparation Products

2,5-dichloro-N-methylpyrimidin-4-amine (940927-35-5)

2,5-dichloro-N-methylpyrimidin-4-amine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:940927-35-5)2,5-dichloro-N-methylpyrimidin-4-amine

Order Number:A1193693

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:22

Price ($):299.0

Email:sales@amadischem.com

Product Official Link

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:940927-35-5)2,5-dichloro-N-methylpyrimidin-4-amine

Purity:99%

Quantity:1g

Price ($):299.0